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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B15606289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing GSK2850163, a potent and

selective small molecule inhibitor of Inositol-requiring enzyme-1 alpha (IRE1α), in various cell-

based assays. GSK2850163 targets the kinase domain of IRE1α, which in turn allosterically

modulates its endoribonuclease (RNase) activity.[1] This inhibition prevents the splicing of X-

box binding protein 1 (XBP1) mRNA, a key step in the unfolded protein response (UPR)

pathway.[1][2]

Mechanism of Action: IRE1α Inhibition
Under endoplasmic reticulum (ER) stress, IRE1α is activated, leading to the unconventional

splicing of XBP1 mRNA. The resulting spliced XBP1 (XBP1s) is a potent transcription factor

that upregulates genes involved in protein folding and quality control to restore ER

homeostasis.[2][3] GSK2850163 inhibits the kinase activity of IRE1α, which is necessary for its

RNase function.[4][5][6] By blocking this pathway, GSK2850163 can be used to study the role

of IRE1α signaling in various cellular processes, including cell survival and apoptosis.[7]

It is important to distinguish GSK2850163 from antibody-drug conjugates like Belantamab

mafodotin (GSK2857916). While both are developed by GSK, GSK2850163 is a small

molecule inhibitor of an intracellular signaling pathway, whereas Belantamab mafodotin is an

antibody that targets the B-cell maturation antigen (BCMA) on the cell surface and is involved

in mechanisms like antibody-dependent cellular cytotoxicity (ADCC).[8][9]
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Quantitative Data Summary
The following table summarizes the inhibitory activity of GSK2850163 against IRE1α.

Compound Target
IC50 (Kinase
Activity)

IC50 (RNase
Activity)

Cell
Line/System

GSK2850163 IRE1α 20 nM 200 nM
Recombinant

Human IRE1α

Data sourced from MedchemExpress and Benchchem.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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